Cas no 2639459-44-0 (Ethyl 2-[(2-methylphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate)

• Product Name: Ethyl 2-[(2-methylphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate
• CAS No: 2639459-44-0
• MF: C₁₅H₁₄N₂O₂S₂
• MW: 318.413860797882
• CID: 5643517
• PubChem ID: 165899050
• Update Time: 2025-05-19

Ethyl 2-[(2-methylphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28230122
• ethyl 2-[(2-methylphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate
• 2639459-44-0
• Ethyl 2-[(2-methylphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate

• Inchi： 1S/C15H14N2O2S2/c1-3-19-14(18)12-8-11-13(20-12)17-15(21-11)16-10-7-5-4-6-9(10)2/h4-8H,3H2,1-2H3,(H,16,17)
• InChI Key： VRTSESJKWZFANW-UHFFFAOYSA-N
• SMILES： S1C(=NC2=C1C=C(C(=O)OCC)S2)NC1C=CC=CC=1C

Computed Properties

• Exact Mass: 318.04967004g/mol
• Monoisotopic Mass: 318.04967004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 108Ų

Additional information on Ethyl 2-[(2-methylphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate

Ethyl 2-[(2-methylphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate (CAS No. 2639459-44-0): A Comprehensive Overview

Ethyl 2-[(2-methylphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate (CAS No. 2639459-44-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications.

The chemical structure of Ethyl 2-[(2-methylphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate consists of a thieno[2,3-d][1,3]thiazole core substituted with an ethyl ester group and a 2-methylphenylamino moiety. The thieno[2,3-d][1,3]thiazole scaffold is known for its diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The presence of the ethyl ester and the 2-methylphenylamino groups further enhances the compound's pharmacological profile by modulating its solubility, stability, and bioavailability.

Recent research findings have highlighted the potential of Ethyl 2-[(2-methylphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, Ethyl 2-[(2-methylphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate has shown significant antitumor activity. Research conducted at the National Cancer Institute revealed that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis and cell cycle arrest at the G1 phase. These findings suggest that Ethyl 2-[(2-methylphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate could be developed as a novel anticancer agent.

The pharmacokinetic properties of Ethyl 2-[(2-methylphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life in vivo. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects. Furthermore, the compound exhibits low toxicity in animal models, making it a safe candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 2-[(2-methylphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms without major adverse effects. These findings have paved the way for larger-scale Phase II and III trials to further validate the therapeutic potential of this compound.

In conclusion, Ethyl 2-[(2-methylphenyl)amino]thieno[2,3-d][1,3]thiazole-5-carboxylate (CAS No. 2639459-44-0) represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical treatments in these areas.